Cas no 866149-92-0 (2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide)

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide is a thiocarbamide derivative featuring a dichlorothienyl substituent, which contributes to its unique reactivity and potential applications in organic synthesis and medicinal chemistry. The compound’s structural framework, combining a thiophene ring with a hydrazinecarbothioamide moiety, offers versatility in forming coordination complexes or serving as a precursor for heterocyclic compounds. Its dichloro substitution enhances electrophilic character, facilitating selective modifications. This compound may be of interest in agrochemical or pharmaceutical research due to its potential bioactivity. Careful handling is advised due to its reactive functional groups. Analytical characterization typically involves NMR, IR, and mass spectrometry for structural confirmation.

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide structure

866149-92-0 structure

Product Name:2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide

CAS No:866149-92-0

MF:

MW:

CID:4662977

Update Time:2025-06-22

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

- 2-[1-(2,5-DICHLORO-3-THIENYL)ETHYLIDENE]-1-HYDRAZINECARBOTHIOAMIDE
- 2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D164700-25mg	2-[1-(2,5-Dichloro-3-thienyl)ethylidene]-1-hydrazinecarbothioamide	866149-92-0		25mg	$ 230.00	2022-06-05
TRC	D164700-50mg	2-[1-(2,5-Dichloro-3-thienyl)ethylidene]-1-hydrazinecarbothioamide	866149-92-0		50mg	$ 380.00	2022-06-05
A2B Chem LLC	AI85227-1mg	[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea	866149-92-0	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI85227-5mg	[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea	866149-92-0	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI85227-10mg	[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea	866149-92-0	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI85227-500mg	[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea	866149-92-0	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI85227-1g	[(E)-[1-(2,5-dichlorothiophen-3-yl)ethylidene]amino]thiourea	866149-92-0	>90%	1g	$1295.00	2024-04-19

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
3. Evolving better nanoparticles: Genetic algorithms for optimising cluster geometries

Dalton Trans., 2003, 4193-4207
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide

Comprehensive Overview of 2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide (CAS No. 866149-92-0)

2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide (CAS No. 866149-92-0) is a specialized organic compound with a unique molecular structure, combining a thienyl ring and a hydrazinecarbothioamide moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are particularly interested in its structure-activity relationship (SAR), which may unlock novel functionalities in drug design and catalysis.

The compound's 2,5-dichloro-3-thienyl group contributes to its electron-withdrawing properties, making it a candidate for studies in heterocyclic chemistry. Meanwhile, the hydrazinecarbothioamide segment offers opportunities for hydrogen bonding and metal coordination, which are critical in supramolecular chemistry. These features align with current trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly alternatives for complex molecular architectures.

In the context of drug discovery, 2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide has been explored for its potential as a kinase inhibitor or antimicrobial agent. Recent publications highlight its role in modulating enzymatic pathways, a hot topic in precision medicine. Additionally, its thioamide functionality is relevant to proteomics research, where post-translational modifications are a key focus area.

From an industrial perspective, this compound's stability and reactivity make it suitable for high-throughput screening (HTS) in combinatorial chemistry. Its CAS No. 866149-92-0 is frequently searched in chemical databases like SciFinder and Reaxys, reflecting its growing importance in academic and industrial R&D. Users often query its synthetic routes, spectroscopic data (e.g., NMR, IR), and safety profiles, indicating a demand for comprehensive technical documentation.

Environmental considerations are also paramount. The dichloro substituent raises questions about biodegradability and eco-toxicity, aligning with the broader push for benign-by-design chemicals. Regulatory bodies emphasize REACH compliance and lifecycle assessment (LCA), making these aspects critical for manufacturers.

In summary, 2-1-(2,5-Dichloro-3-thienyl)ethylidene-1-hydrazinecarbothioamide represents a versatile building block with cross-disciplinary relevance. Its integration into AI-driven drug design platforms and automated synthesis workflows underscores its alignment with cutting-edge scientific trends. Future research may explore its crystallography or computational modeling to further elucidate its properties.